Isazofos

• IUPAC Name: (5-chloro-1-propan-2-yl-1,2,4-triazol-3-yl)oxy-diethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C9H17ClN3O3PS/c1-5-14-17(18,15-6-2)16-9-11-8(10)13(12-9)7(3)4/h7H,5-6H2,1-4H3
• InChI Key: XRHGWAGWAHHFLF-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=S)(OCC)OC1=NN(C(=N1)Cl)C(C)C
• Molecular Formula: C9H17ClN3O3PS
• DSSTOX Substance ID: DTXSID7034676
• Molecular Weight: 313.74 g/mol
• Physical Description: Yellow or amber liquid; [HSDB]
• Boiling Point: 170 °C at 760 mm Hg
• Solubility: Miscible with methanol, chloroform, benzene, hexane, In water, 69 mg/l at 20 °C
• Density: 1.22 @ 20 °C
• Vapor Pressure: 0.000087 [mmHg], 8.70X10-5 mm Hg at 25 °C
• Mechanism of Action: Organophosphorus insecticides exert their acute effects in both insects and mammals by inhibiting acetylcholinesterase (AChE) in the nervous system with subsequent accumulation of toxic levels of acetylcholine (ACh), which is a neurotransmitter. In many cases, the organophosphorylated enzyme is fairly stable, so that recovery from intoxication may be slow. /Organophosphorus Pesticides/
• Color/Form: Amber liquid, Yellowish liquid, Yellow liquid
• CAS No.: 42509-80-8

Description

Isazophos is an organophosphorus compound with the chemical formula C₉H₁₇ClN₃O₃PS. It is primarily used as an insecticide and nematicide in agricultural settings. The compound is known for its effectiveness against a variety of soil-dwelling pests, including grubs, rootworms, and nematodes .

Scientific Research Applications

Isazophos has a wide range of applications in scientific research:

Chemistry: Used as a reference standard in analytical chemistry for the detection and quantification of organophosphorus compounds.

Biology: Studied for its effects on various soil-dwelling organisms and its potential use in pest control.

Medicine: Research into its potential effects on acetylcholinesterase, an enzyme critical for nerve function.

Industry: Used in the development of new pesticides and nematicides.

Mechanism of Action

Isazofos, also known as Isazophos or ISAZOPHOS, is an obsolete insecticide and nematicide that was once used mainly to control soil insects on turf and some crops .

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an essential enzyme that breaks down acetylcholine, a neurotransmitter, in the synaptic cleft of the nervous system. By inhibiting AChE, this compound disrupts the normal functioning of the nervous system .

Mode of Action

This compound functions as an AChE inhibitor . It suppresses the action of AChE, leading to an accumulation of acetylcholine in the synaptic cleft. This results in continuous stimulation of the neurons, causing a disruption in the transmission of nerve impulses .

Biochemical Pathways

It is known that the compound interferes with the normal functioning of the nervous system by inhibiting ache . This inhibition disrupts the breakdown of acetylcholine, leading to an overstimulation of the neurons.

Pharmacokinetics

It is known that this compound is an exogenous compound

Result of Action

The inhibition of AChE by this compound leads to an overstimulation of the neurons, causing a disruption in the transmission of nerve impulses . This can result in a variety of symptoms, including muscle weakness, which can be fatal if respiratory muscles are involved .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it has been found to be moderately persistent in the environment and moderately mobile in drainflow . Furthermore, certain bacteria, such as strains of Pseudomonas putida, have been found to be capable of degrading pesticides like this compound .

Safety and Hazards

Isazophos is highly toxic and poses significant health risks. It is fatal if swallowed, in contact with skin, or if inhaled. It may cause an allergic skin reaction and may cause damage to organs through prolonged or repeated exposure if inhaled. It is also very toxic to aquatic life with long-lasting effects.

Biochemical Analysis

Biochemical Properties

Isazophos, like other organophosphorus compounds, can inhibit the activity of acetylcholinesterase, an enzyme crucial for nerve function . This interaction between Isazophos and acetylcholinesterase can lead to an accumulation of acetylcholine in the synaptic cleft, causing overstimulation of the nervous system .

Cellular Effects

The inhibition of acetylcholinesterase by Isazophos can have profound effects on cellular processes. Overstimulation of the nervous system can lead to a variety of symptoms, including salivation, respiratory distress, and diarrhea . In severe cases, it can lead to death .

Molecular Mechanism

Isazophos exerts its effects at the molecular level by binding to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine . This leads to an accumulation of acetylcholine, causing overstimulation of the nervous system .

Temporal Effects in Laboratory Settings

In a study involving bovine tissues, Isazophos was found to remain in animal tissues for as long as 94 days after topical exposure . High levels of Isazophos remained on the skin at 39 days post-exposure .

Dosage Effects in Animal Models

The effects of Isazophos can vary with different dosages. In one study, cattle exhibited signs of organophosphate intoxication after being exposed to a pour-on formulation containing Isazophos . Of the 240 animals exposed, 35 died .

Metabolic Pathways

Like other organophosphorus compounds, it is likely metabolized in the liver .

Transport and Distribution

Isazophos can be distributed throughout the body via the bloodstream after absorption. In one study, Isazophos was found in the liver, kidney, muscle, and fat of animals after exposure .

Subcellular Localization

Given its lipophilic nature, it is likely to accumulate in lipid-rich areas of the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions

Isazophos can be synthesized through a multi-step process involving the reaction of diethyl phosphorochloridothioate with 5-chloro-1-isopropyl-1H-1,2,4-triazole. The reaction typically occurs under controlled conditions with the presence of a base to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of Isazophos involves large-scale synthesis using similar chemical reactions but optimized for higher yields and purity. The process includes rigorous quality control measures to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions

Isazophos undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form various oxon derivatives.

Hydrolysis: In the presence of water, Isazophos can hydrolyze to form phosphoric acid derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the phosphorus atom.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide or potassium permanganate for oxidation reactions.

Hydrolyzing Agents: Water or dilute acids for hydrolysis.

Nucleophiles: Ammonia or amines for substitution reactions.

Major Products Formed

Oxidation: Oxon derivatives.

Hydrolysis: Phosphoric acid derivatives.

Substitution: Various substituted phosphorothioates.

Comparison with Similar Compounds

Similar Compounds

Chlorpyrifos: Another organophosphorus insecticide with a similar mechanism of action.

Diazinon: Used for similar agricultural purposes but with different chemical properties.

Malathion: Known for its use in both agricultural and public health settings.

Uniqueness of Isazophos

Isazophos is unique due to its high efficacy at lower concentrations and its relatively low toxicity to non-target organisms compared to other organophosphorus compounds. It also has a longer residual effect, making it more effective for prolonged pest control .